Tissue Factor
Target Description
Tissue Factor (F3), also known as Coagulation Factor III or Thromboplastin, is a transmembrane glycoprotein that serves as the primary initiator of the extrinsic coagulation cascade. Upon vascular injury, F3 binds to Factor VIIa, forming a complex that activates Factor X and Factor IX, leading to thrombin generation and fibrin clot formation. Its dysregulation is implicated in thrombotic disorders, sepsis, and cancer progression, making it a significant therapeutic target for anticoagulant and anti-cancer strategies.
Related Compounds
假马齿苋皂苷C
Bacopasaponin C
CAS: 178064-13-6
断血流皂苷A
Clinodiside A
CAS: 916347-31-4
毛两面针素
Toddalolactone
CAS: 483-90-9
20(R)-人参皂苷Rg3
20(R)-Ginsenoside Rg3
CAS: 38243-03-7
积雪草苷
Asiaticoside
CAS: 16830-15-2
贝萼皂苷元
Bayogenin
CAS: 6989-24-8
人参皂苷Rh3
Ginsenoside Rh3
CAS: 105558-26-7
人参皂苷Ro
Ginsenoside Ro
CAS: 34367-04-9
竹节参皂苷IVa
Chikusetsusaponin IVa
CAS: 51415-02-2
紫草氰苷
Lithospermoside
CAS: 63492-69-3
假马齿苋皂苷A2
Bacoside A2
CAS: 58798-95-1
13α,21-二氢宽缨酮
13α,21-Dihydroeurycomanone
CAS: 129587-06-0
水蛭胺C
Hirudonucleodisulfide C
CAS: 1804964-28-0
香豆素-4-O-葡萄糖苷
4-(β-D-Glucopyranosyloxy)-2H-1-benzopyran-2-one
CAS: 124511-56-4
龙血素E
Loureirin E
CAS: 151752-08-8
Rosmarinine
Rosmarinine
CAS: 520-65-0
千金子素
Euphorbetin
CAS: 35897-99-5
芥芬胺-3-葡萄糖苷
Pseudojervine
CAS: 36069-05-3
(25RS)-鲁斯可皂苷元
(25RS)-Ruscogenin
CAS: 874485-32-2
6,7-二羟基-4-苯基香豆素
Nordalbergin
CAS: 482-82-6
6,7-二羟基-4-甲基香豆素
4-Methyl-6,7-dihydroxycoumarin
CAS: 529-84-0
原纤细薯蓣皂苷
Protogracillin
CAS: 54848-30-5
异香草酸
isovanillic acid
CAS: 645-08-9
短葶山麦冬皂苷C
Liriope muscari baily saponins C
CAS: 130551-41-6
橄榄树脂素9-乙酸酯
Olivil monoacetate
CAS: 1016974-78-9
3,4-异亚丙基莽草酸
3,4-O-Isopropylidene shikimic acid
CAS: 183075-03-8
高血糖症
Hyperglycemia
动脉粥样硬化
Atherosclerosis
炎症性肠病
Inflammatory Bowel Disease
胰腺肿瘤
Pancreatic tumor
心血管疾病
Cardiovascular disease
胰岛素抵抗
Insulin resistance
腺瘤
Adenoma
类风湿性关节炎
Rheumatoid arthritis
急性肺损伤
Acute Lung Injury
抗凝血
Anticoagulation
血栓性疾病
Thrombotic Disease
慢性阻塞性肺疾病
Chronic Obstructive Pulmonary Disease
血栓形成
Thrombosis
中风（缺血性脑卒中）
Ischemic Stroke
出血性疾病
Hemorrhagic Disorders
深静脉血栓形成
Deep Vein Thrombosis
肺栓塞
Pulmonary Embolism
弥散性血管内凝血
Disseminated Intravascular Coagulation
静脉闭塞性疾病
Veno-occlusive Disease